Cas no 58479-71-3 (5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine)

• Product Name: 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine
• CAS No: 58479-71-3
• MF: C₁₃H₁₈N₂O₆S
• MW: 330.356822490692
• CID: 2952097
• Update Time: 2025-05-24

5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine Chemical and Physical Properties

Names and Identifiers

• 5-(羟基甲基)-2',3'-O-(异丙亚基)-2-硫代尿苷
• 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine
• 5-(hydroxymethyl)-1-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-(hydroxymethyl)-2-sulfanylidenepyrimidin-4-one
• F12871
• A900286
• 2'-O,3'-O-Isopropylidene-5-(hydroxymethyl)-2-thiouridine
• 5-(hydroxymethyl)-2',3'-O-(

• Inchi： 1S/C13H18N2O6S/c1-13(2)20-8-7(5-17)19-11(9(8)21-13)15-3-6(4-16)10(18)14-12(15)22/h3,7-9,11,16-17H,4-5H2,1-2H3,(H,14,18,22)/t7-,8-,9-,11-/m1/s1
• InChI Key： BETDENPMPLSMTA-TURQNECASA-N
• SMILES： S=C1NC(C(CO)=CN1[C@H]1[C@H]2[C@@H]([C@@H](CO)O1)OC(C)(C)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 537
• XLogP3: -1
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),

Additional information on 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine

Recent Advances in the Study of 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine (CAS: 58479-71-3)

5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine (CAS: 58479-71-3) is a modified nucleoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiouridine moiety and isopropylidene protection, serves as a critical intermediate in the synthesis of novel RNA analogs and therapeutic agents. Recent studies have explored its potential applications in antiviral drug development, RNA therapeutics, and as a tool for studying RNA structure and function.

One of the most notable advancements in the research of 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine is its role in the development of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against RNA viruses, including SARS-CoV-2 and influenza. The study highlighted the compound's ability to interfere with viral RNA replication by incorporating into the viral genome, thereby disrupting its function. This finding opens new avenues for the design of broad-spectrum antiviral drugs.

In addition to its antiviral properties, 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine has been investigated for its potential in RNA therapeutics. Researchers have utilized this compound to synthesize modified RNA oligonucleotides with enhanced stability and binding affinity. A recent publication in Nucleic Acids Research (2024) reported that incorporating this thiouridine derivative into siRNA sequences significantly improved their resistance to nuclease degradation and increased their gene-silencing efficacy. This breakthrough has important implications for the development of RNA-based therapies for genetic disorders and cancers.

The synthetic pathways for 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine have also been optimized in recent years. A 2023 study in Organic Letters detailed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. This advancement is particularly valuable for scaling up production, making the compound more accessible for research and therapeutic applications. The study also emphasized the importance of the isopropylidene protecting group in stabilizing the compound during synthesis and storage.

Furthermore, the compound's unique structural features have made it a valuable tool for studying RNA-protein interactions. Researchers have used 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine to probe the binding sites of RNA-binding proteins and to investigate the mechanisms of RNA folding and dynamics. A 2024 study in Nature Chemical Biology employed this compound to elucidate the role of thio-modifications in RNA-protein recognition, providing insights that could inform the design of RNA-based diagnostics and therapeutics.

Despite these promising developments, challenges remain in the clinical translation of 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine-based therapies. Issues such as delivery efficiency, off-target effects, and metabolic stability need to be addressed. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives to enhance their therapeutic potential.

In conclusion, 5-HydroxyMethyl-2',3'-O-isopropylidene-2-thiouridine (CAS: 58479-71-3) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its applications in antiviral drug development, RNA therapeutics, and RNA structure studies underscore its importance in advancing both basic and applied research. Future studies will likely continue to explore its potential, paving the way for innovative treatments and diagnostic tools.